Cas no 202664-54-8 (1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one)
1-[3-Fluoro-5-(trifluoromethyl)phenyl]ethan-1-one is a fluorinated aromatic ketone characterized by its distinct trifluoromethyl and fluoro substituents on the phenyl ring. This structural configuration enhances its reactivity and stability, making it a valuable intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of electron-withdrawing groups facilitates selective transformations, such as nucleophilic substitutions or cross-coupling reactions. Its high purity and well-defined chemical properties ensure consistent performance in research and industrial processes. The compound’s compatibility with a range of reaction conditions further underscores its utility in developing advanced fluorinated compounds. Proper handling and storage are recommended due to its potential sensitivity to moisture and light.
![1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one structure](https://ossimg.kuujia.com/scimg/203000/202664-54-8x500.png)
202664-54-8 structure
Product Name:1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one
CAS No:202664-54-8
MF:C9H6F4O
MW:206.136956691742
MDL:MFCD00061250
CID:92319
PubChem ID:2737534
Update Time:2025-06-08
1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Fluoro-5-(trifluoromethyl)phenyl)ethanone
- 3'-Fluoro-5'-(trifluoromethyl)acetophenone
- 1-[3-fluoro-5-(trifluoromethyl)phenyl]ethanone
- 3′-Fluoro-5′-(trifluoromethyl)acetophenone
- 1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one
- CS-0102287
- MFCD00061250
- DTXSID60372119
- SY061853
- AKOS015853054
- ACETONECARBOXYMETHOXIME
- Ethanone, 1-[3-fluoro-5-(trifluoromethyl)phenyl]-
- Ethanone,1-[3-fluoro-5-(trifluoromethyl)phenyl]-
- A814367
- FT-0615699
- 3-fluoro-5-(trifluoromethyl)acetophenone
- AB02412
- EN300-1929907
- 3 inverted exclamation mark -Fluoro-5 inverted exclamation mark -(trifluoromethyl)acetophenone
- SCHEMBL1198922
- 1-(3-Fluoro-5-(trifluoromethyl)phenyl)ethan-1-one
- 202664-54-8
- 3 inverted exclamation marka-Fluoro-5 inverted exclamation marka-(trifluoromethyl)acetophenone
- DB-045143
- 3''-Fluoro-5''-(trifluoromethyl)acetophenone
- DTXCID70323152
- 639-302-8
-
- MDL： MFCD00061250
- Inchi： 1S/C9H6F4O/c1-5(14)6-2-7(9(11,12)13)4-8(10)3-6/h2-4H,1H3
- InChI Key： BDIYAWLPLVWTJY-UHFFFAOYSA-N
- SMILES： FC1C=C(C(C)=O)C=C(C(F)(F)F)C=1
Computed Properties
- Exact Mass: 206.03500
- Monoisotopic Mass: 206.035
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: 2.6
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Color/Form: Colorless liquid
- Density: 1.299
- Boiling Point: 180.6 °C at 760 mmHg
- Flash Point: 65.9 °C
- Refractive Index: 1.449
- PSA: 17.07000
- LogP: 3.04710
- Solubility: Not determined
1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | F-CJ996-250mg |
3'-Fluoro-5'-(trifluoromethyl)acetophenone |
202664-54-8 | 97% | 250mg |
￥163.0 | 2022-02-28 | |
| Fluorochem | 006377-1g |
3'-Fluoro-5'-(trifluoromethyl)acetophenone |
202664-54-8 | 98% | 1g |
￡13.00 | 2022-03-01 | |
| Fluorochem | 006377-5g |
3'-Fluoro-5'-(trifluoromethyl)acetophenone |
202664-54-8 | 98% | 5g |
￡54.00 | 2022-03-01 | |
| Fluorochem | 006377-10g |
3'-Fluoro-5'-(trifluoromethyl)acetophenone |
202664-54-8 | 98% | 10g |
￡96.00 | 2022-03-01 | |
| Fluorochem | 006377-50g |
3'-Fluoro-5'-(trifluoromethyl)acetophenone |
202664-54-8 | 98% | 50g |
￡426.00 | 2022-03-01 | |
| Ambeed | A657346-250mg |
1-(3-Fluoro-5-(trifluoromethyl)phenyl)ethanone |
202664-54-8 | 95% | 250mg |
$8.00 | 2021-07-07 | |
| Ambeed | A657346-1g |
1-(3-Fluoro-5-(trifluoromethyl)phenyl)ethanone |
202664-54-8 | 95% | 1g |
$30.0 | 2024-07-28 | |
| Ambeed | A657346-5g |
1-(3-Fluoro-5-(trifluoromethyl)phenyl)ethanone |
202664-54-8 | 95% | 5g |
$37.0 | 2024-07-28 | |
| Ambeed | A657346-25g |
1-(3-Fluoro-5-(trifluoromethyl)phenyl)ethanone |
202664-54-8 | 95% | 25g |
$148.0 | 2024-07-28 | |
| Alichem | A015000011-1g |
3'-Fluoro-5'-(trifluoromethyl)acetophenone |
202664-54-8 | 97% | 1g |
$1460.20 | 2023-09-02 |
1-[3-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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